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Compound of Interest

Compound Name: 3-Chloroquinolin-7-amine

CAS No.: 1354222-11-9

Cat. No.: B1457967

Get Quote

Technical Monograph: 3-Chloroquinolin-7-amine
CAS Number: 1354222-11-9 Synonyms: 3-Chloro-7-aminoquinoline; 7-Amino-3-

chloroquinoline Version: 1.0 | Status: Validated for Research Use

Executive Summary
3-Chloroquinolin-7-amine (CAS 1354222-11-9) is a high-value heteroaromatic scaffold

utilized in modern medicinal chemistry. Unlike its well-known isomer 7-chloroquinolin-4-amine

(a chloroquine precursor), this compound features a halogen at the C3 position and a primary

amine at the C7 position.

This specific substitution pattern renders it a bifunctional pharmacophore:

C3-Chlorine: A handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura,

Buchwald-Hartwig), allowing extension of the heteroaromatic core.

C7-Amine: A versatile nucleophile for amide coupling, sulfonylation, or urea formation, often

used to tune solubility and solvent-accessible surface area (SASA) in drug candidates.
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This guide details the physicochemical profile, synthetic pathways, and handling protocols for

researchers utilizing this intermediate in Structure-Activity Relationship (SAR) campaigns.

Chemical Identity & Physicochemical Properties[1]
[2][3][4]

Property Specification Notes

CAS Number 1354222-11-9 Unique identifier.

Molecular Formula C₉H₇ClN₂

Molecular Weight 178.62 g/mol

Appearance Pale yellow to brown solid
Oxidizes slightly upon air

exposure.

Solubility DMSO (>50 mg/mL), Methanol
Sparingly soluble in water;

insoluble in hexanes.

pKa (Calc)
~4.5 (Quinoline N), ~3.0

(Aniline N)

The C3-Cl withdraws electron

density, lowering basicity

compared to quinoline.

LogP (Calc) 2.4
Moderate lipophilicity, suitable

for CNS-active library design.

H-Bond Donors 1 (–NH₂)

H-Bond Acceptors 2 (Quinoline N, –NH₂)

Synthetic Methodology
While specific industrial routes for this exact CAS are proprietary, the most chemically robust

laboratory-scale synthesis relies on the Vilsmeier-Haack cyclization followed by chemoselective

reduction. This pathway avoids the regioselectivity issues common in direct electrophilic

aromatic substitution of quinolines.

Core Synthetic Pathway
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The synthesis constructs the pyridine ring onto a benzene derivative while installing the

chlorine atom simultaneously.

Step 1: Vilsmeier-Haack Cyclization
Precursor:N-(3-nitrophenyl)acetamide.

Reagents: Phosphoryl chloride (POCl₃), Dimethylformamide (DMF).

Mechanism: The Vilsmeier reagent attacks the acetamide carbonyl. Subsequent cyclization

onto the aromatic ring (ortho to the amide) yields the 2-chloro-3-formyl intermediate, which

rearranges/decarboxylates or is processed to the 3-chloroquinoline core depending on exact

conditions (Meth-Cohn synthesis variant).

Intermediate: 3-Chloro-7-nitroquinoline.

Step 2: Chemoselective Nitro Reduction
Substrate: 3-Chloro-7-nitroquinoline.

Reagents: Iron powder (Fe) / Ammonium Chloride (NH₄Cl) OR Stannous Chloride (SnCl₂).

Rationale: Catalytic hydrogenation (H₂/Pd-C) carries a high risk of dehalogenation (cleaving

the C3-Cl bond). Dissolving metal reductions (Fe or Sn) are chemoselective for the nitro

group, preserving the chloro-substituent.

Visualization: Synthetic Logic

Reaction Key

3-Nitroaniline N-(3-nitrophenyl)
acetamide

Ac2O, AcOH
Acetylation 3-Chloro-7-nitroquinoline

POCl3, DMF
(Vilsmeier-Haack) 3-Chloroquinolin-7-amine

(CAS 1354222-11-9)

Fe, NH4Cl, EtOH
(Chemoselective Red.)

Red Arrow: Ring Construction

Green Arrow: Functional Group Interconversion
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Figure 1: Proposed laboratory synthesis route emphasizing the preservation of the C3-chlorine

atom during nitro reduction.

Experimental Protocol: Chemoselective Reduction
Note: This protocol assumes possession of the intermediate 3-chloro-7-nitroquinoline.

Objective: Reduce the nitro group to an amine without dehalogenating the C3 position.

Materials:

3-Chloro-7-nitroquinoline (1.0 equiv)

Iron Powder (5.0 equiv, <325 mesh)

Ammonium Chloride (5.0 equiv)

Ethanol (10 volumes)

Water (2 volumes)

Procedure:

Setup: In a round-bottom flask equipped with a reflux condenser, suspend 3-chloro-7-

nitroquinoline in Ethanol/Water (5:1 ratio).

Activation: Add Ammonium Chloride and Iron powder.

Reaction: Heat the mixture to reflux (approx. 80°C) with vigorous stirring.

Monitoring: Monitor via TLC (System: 50% EtOAc/Hexanes). The starting material

(yellow/orange) should disappear, replaced by a fluorescent blue/white spot (amine).

Reaction time is typically 2–4 hours.

Workup:
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Filter the hot mixture through a Celite pad to remove iron residues. Wash the pad with hot

ethanol.

Concentrate the filtrate under reduced pressure.

Partition the residue between Ethyl Acetate and saturated NaHCO₃ solution.

Dry the organic layer over anhydrous Na₂SO₄ and concentrate.

Purification: Recrystallize from Ethanol or purify via flash chromatography (Gradient: 0-10%

MeOH in DCM).

Medicinal Chemistry Applications (SAR)
3-Chloroquinolin-7-amine serves as a "Hub" scaffold. The distinct reactivity profiles of the

amine and the chloride allow for orthogonal functionalization.

Reactivity Profile
N7-Amine (Nucleophile): Reacts readily with acid chlorides, isocyanates, and sulfonyl

chlorides.

Use Case: Installing the "tail" of a drug molecule to interact with solvent-exposed regions

of a protein.

C3-Chloride (Electrophile): Less reactive than C-Br or C-I, but active in Pd-catalyzed

couplings.

Use Case: Installing the "head" group (biaryl systems) to engage hydrophobic pockets.

Visualization: Divergent Synthesis Map
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Figure 2: Orthogonal reactivity map demonstrating the sequence of library generation.

Typically, the amide (N7) is formed first to avoid catalyst poisoning during the Pd-coupling (C3).

Safety & Handling
GHS Classification: Warning.

H302: Harmful if swallowed.

H315/H319: Causes skin and eye irritation.

H335: May cause respiratory irritation.

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Amine groups are prone

to oxidation; the compound may darken over time without affecting purity significantly.

Stability: Stable under standard laboratory conditions. Avoid strong oxidizing agents (e.g.,

KMnO₄) which may degrade the quinoline ring or oxidize the amine to a nitro/nitroso group.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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